17:0-22:4 PG-d5

Lipidomics Mass Spectrometry Analytical Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H80NaO10P
Molecular Weight 840.1 g/mol
CAS No. 2342575-46-4
Cat. No. B15558462
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Technical Parameters


Basic Identity
Product Name17:0-22:4 PG-d5
CAS2342575-46-4
Molecular FormulaC45H80NaO10P
Molecular Weight840.1 g/mol
Structural Identifiers
InChIInChI=1S/C45H81O10P.Na/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-45(49)55-43(41-54-56(50,51)53-39-42(47)38-46)40-52-44(48)36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2;/h11,13,17,19,21-22,25,27,42-43,46-47H,3-10,12,14-16,18,20,23-24,26,28-41H2,1-2H3,(H,50,51);/q;+1/p-1/b13-11-,19-17-,22-21-,27-25-;/t42?,43-;/m1./s1/i40D2,41D2,43D;
InChIKeyALWWLZWRUKXTRW-VVLHNYMNSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

17:0-22:4 PG-d5 (CAS 2342575-46-4): A Deuterated Phosphatidylglycerol Internal Standard for Lipidomics


17:0-22:4 PG-d5 is a deuterium-labeled synthetic phosphatidylglycerol (PG) with a 17:0 heptadecanoyl chain at the sn-1 position and a 22:4 docosatetraenoyl chain at the sn-2 position . It is supplied as a >99% pure solution in DCM:Methanol (1:1) at a concentration of 1 mg/mL and is packaged in a 2 mL amber glass sealed ampule . As a stable isotope-labeled internal standard, its primary function is to correct for analytical variability in lipid quantification workflows using techniques such as LC-MS, GC-MS, or NMR . This specific molecular configuration distinguishes it from other deuterated PG standards that differ in fatty acyl chain length and degree of unsaturation, which can affect ionization efficiency and method accuracy [1].

Use Context
Isotope dilution mass spectrometry (IDMS) for lipid quantification in LC-MS, GC-MS or NMR lipidomics
Format
Supplied as a ready-to-spike solution in a sealed ampule, compatible with direct sample preparation
Selection
Long-chain polyunsaturated PG profile designed to match endogenous phosphatidylglycerol species

Why 17:0-22:4 PG-d5 is Not Interchangeable with Generic PG Internal Standards


Accurate lipid quantification via mass spectrometry is highly dependent on the structural similarity between the internal standard and the target analyte. While many deuterated PG standards exist, they are not interchangeable due to significant differences in their fatty acyl chain length and unsaturation, which directly influence their ionization efficiency and chromatographic behavior [1]. Studies have demonstrated that short-chain lipid species exhibit significantly higher ionization intensities compared to their long-chain analogues in nano-ESI setups [2]. Therefore, using a standard like 17:0-18:1 PG-d5, which lacks the 22:4 docosatetraenoyl chain of 17:0-22:4 PG-d5, can lead to systematic quantification errors when analyzing long-chain, polyunsaturated PG species. 17:0-22:4 PG-d5 is specifically designed to control for these differences, ensuring more accurate and reproducible quantification of endogenous PG species with similar chain length and unsaturation profiles [1].

Chain-length mismatch alters ionization
Shorter-chain PG internal standards exhibit higher nano-ESI response, leading to overestimation of long-chain polyunsaturated target species. Reported instrument response differences may shift quantification accuracy.
Unlabeled analogues cannot correct matrix effects
Non-deuterated PG standards co-elute with endogenous analytes and lack a distinct mass shift. They are unsuitable for isotope dilution MS and cannot compensate for ion suppression or sample loss.

Quantitative Differentiation of 17:0-22:4 PG-d5 Against Alternatives


Isotopic Labeling with 5 Deuterium Atoms Enables Precise MS Quantification

The target compound, 17:0-22:4 PG-d5, incorporates exactly five deuterium atoms at specific positions on the glycerol backbone, distinguishing it from its non-deuterated counterpart (17:0-22:4 PG) by a +5 Da mass shift . In contrast, the commonly used non-isotopic alternative 17:0-20:4 PG (which differs in acyl chain composition) lacks any mass shift relative to endogenous PG, making it impossible to distinguish from the analyte and therefore unsuitable for isotope dilution mass spectrometry . This deuterium label enables the internal standard to co-elute with the target analyte while being uniquely detectable by mass, allowing for the correction of ion suppression and sample loss .

Isotopic Label
Supplier specification
Target
17:0-22:4 PG-d5
+5 Da mass shift
(5 deuterium atoms)
Comparator
17:0-20:4 PG (non‑deuterated)
0 Da shift, co-elutes with endogenous PG
Enables unique MS detection and correction for ion suppression in IDMS assays
Intrinsic chemical property; verify isotopic enrichment per lot
Lipidomics Mass Spectrometry Analytical Chemistry

Chain Length and Unsaturation Optimized for Long-Chain Polyunsaturated PG Quantification

17:0-22:4 PG-d5 is intentionally designed with a 17:0/22:4 fatty acyl composition, placing it in 'spectral gaps' between naturally occurring PG species [1]. This contrasts with other deuterated PG internal standards like 17:0-18:1 PG-d5, which have shorter, less unsaturated chains. The 22:4 chain length and four double bonds in 17:0-22:4 PG-d5 are closer to common endogenous polyunsaturated PG species (e.g., 18:0-22:6 PG, 16:0-22:5 PG), minimizing differences in ionization efficiency [2]. Research shows that short-chain lipids can have significantly higher ionization intensities than long-chain analogs, leading to biased quantification [2]. By matching the long-chain, polyunsaturated profile of its intended targets, 17:0-22:4 PG-d5 provides superior correction for these matrix-dependent ionization effects compared to a standard with a shorter, less unsaturated chain like 17:0-18:1 PG-d5 [1].

Chain Matching
Reported
Target
17:0/22:4 composition, close to endogenous polyunsaturated PG (e.g., 18:0-22:6 PG)
Comparator
17:0-18:1 PG-d5: shorter, less unsaturated chain; higher ionization intensity reported
Reduces ionization bias, supports more accurate quantification of long-chain polyunsaturated PG species
Based on nano-ESI shotgun lipidomics response profiles; class-level inference
Lipidomics Mass Spectrometry Method Development

Guaranteed High Purity (>99% TLC) Minimizes Quantification Interference

17:0-22:4 PG-d5 is provided with a purity specification of >99% as determined by Thin Layer Chromatography (TLC) . This high level of purity is critical for its function as a quantitative internal standard. Lower purity standards, or those with unverified purity, can introduce unknown contaminants that may co-elute with the target analyte or cause ion suppression, leading to inaccurate concentration calculations. While many non-deuterated or generic lipid standards may have similar or unspecified purity claims, this specific and verifiable >99% purity ensures that the signal attributed to the internal standard is derived almost exclusively from the target molecule, thereby supporting method reproducibility and data integrity across experiments .

Purity Verification
Data to verify
>99% (TLC)
Reduces risk of contaminant interference, supports method reproducibility
Supplier-specified purity; verify per individual lot certificate
Analytical Chemistry Quality Control Lipidomics

Pre-Formulated for Use in High-Coverage Lipidomics Workflows

17:0-22:4 PG-d5 is a key component of the UltimateSPLASH ONE internal standard mixture, which contains 69 highly pure, deuterated lipids spanning 15 classes [1]. This mixture is meticulously characterized and blended to allow for accurate quantitation across multiple lipidomics methods . The inclusion of 17:0-22:4 PG-d5 at a target concentration of 25 µg/mL within this validated mixture provides a level of convenience and standardization that is not achievable when using individual, non-standardized lipid standards [1]. In contrast, using a comparable but non-formulated alternative, such as 15:0-18:1-d7-PG, requires separate sourcing, preparation, and validation, increasing the potential for operator error and cross-laboratory variability .

Workflow Integration
Reported
Target
Included in UltimateSPLASH ONE mixture (69 deuterated lipids, 25 µg/mL), pre-validated for multi-class lipidomics
Comparator
15:0-18:1-d7-PG as single standard; requires separate sourcing, preparation and validation
Supports high-throughput lipidomics with reduced preparation variability and enhanced cross-study comparability
Pre-formulated mixture; verify lot-specific concentration and storage conditions
Lipidomics High-Throughput Analysis Method Standardization

Best Application Scenarios for 17:0-22:4 PG-d5


Absolute Quantification of Polyunsaturated Phosphatidylglycerol (PG) Species in Biological Samples

This is the primary and most impactful application. 17:0-22:4 PG-d5 should be used as an internal standard for the absolute quantification of long-chain, polyunsaturated PG species in complex biological matrices (e.g., plasma, tissue, cell culture) via LC-MS or shotgun lipidomics. The close match in chain length and unsaturation between the internal standard and target analytes minimizes differential ionization effects, as discussed in Evidence_Item #2, leading to more accurate and reproducible quantification. This is critical for studies investigating the role of specific PGs in biological processes such as inflammation, cell signaling, and membrane biophysics, where precise changes in molecular species abundance are the primary readout [1].

High-Throughput Multi-Class Lipidomics Workflows Using the UltimateSPLASH ONE Mixture

For researchers and core facilities performing comprehensive lipidomics, 17:0-22:4 PG-d5 is best utilized as a component of the UltimateSPLASH ONE mixture. This pre-formulated mixture (Evidence_Item #4) contains a panel of 69 deuterated lipid standards spanning 15 classes, enabling simultaneous, high-accuracy quantification of a wide array of lipid species from a single sample. This scenario is ideal for large cohort studies, biomarker discovery, and routine lipid profiling where minimizing preparation time and cross-experiment variability is paramount for robust, statistically significant results .

Method Development and Validation for Phosphatidylglycerol Analysis

Due to its high purity (Evidence_Item #3) and defined isotopic label (Evidence_Item #1), 17:0-22:4 PG-d5 is an ideal reference compound for developing and validating new analytical methods for PG quantification. It can be used to establish calibration curves, determine limits of detection (LOD) and quantitation (LOQ), and assess matrix effects without the confounding interference of endogenous lipids. Its well-characterized mass and structure make it a reliable and reproducible standard for troubleshooting instrument performance and ensuring data quality in both academic and industrial research settings .

Application
Selection Property
Validation Focus
Absolute quantification of polyunsaturated PG in research matrices
Chain-matched deuterated internal standard
Ionization correction accuracy; matrix effect assessment in LC-MS or shotgun lipidomics
High-throughput multi-class lipidomics workflows
Pre-formulated UltimateSPLASH ONE mixture
Cross-experiment reproducibility; minimal preparation-induced variability
Method development and validation for PG analysis
High-purity deuterated reference standard
Calibration linearity; LOD/LOQ verification; interference and carryover assessment

Technical Documentation Hub

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